3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide

• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol
• IUPAC Name: 3-chloro-N-[3-(propan-2-ylcarbamoyl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H17ClN2O2S/c1-11(2)21-18(23)12-6-5-7-13(10-12)22-19(24)17-16(20)14-8-3-4-9-15(14)25-17/h3-11H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: UAAKLGIEAUQEOZ-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl

Description

3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as kinase inhibitors, which work by blocking the activity of enzymes called kinases that are involved in the growth and spread of cancer cells.

Mechanism of Action

The mechanism of action of 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide involves the inhibition of specific kinases that are involved in the signaling pathways that regulate the growth and survival of cancer cells. By blocking the activity of these kinases, 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide can prevent the growth and spread of cancer cells, leading to tumor regression and improved survival outcomes.
Biochemical and Physiological Effects:
3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects in preclinical models of cancer. These include inhibition of cell proliferation, induction of apoptosis (programmed cell death), and suppression of tumor angiogenesis (the formation of new blood vessels that supply nutrients to tumors).

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide for use in laboratory experiments is its potency and selectivity for specific kinases. This allows researchers to study the effects of kinase inhibition on cancer cells in a highly controlled manner. However, one limitation of 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide is that it may not be effective against all types of cancer, and its efficacy may vary depending on the specific genetic mutations present in a given tumor.

Future Directions

There are several potential future directions for the development and use of 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide in cancer research. These include:
1. Combination therapy: 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide may be used in combination with other drugs to enhance its efficacy and overcome resistance mechanisms.
2. Biomarker identification: Researchers may identify specific biomarkers that can predict which patients are most likely to respond to 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide treatment.
3. Clinical trials: 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide is currently being evaluated in clinical trials for the treatment of various types of cancer, and future studies may further elucidate its safety and efficacy profiles.
4. Development of new kinase inhibitors: The development of new kinase inhibitors that are more potent and selective than 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide may lead to the discovery of new therapeutic targets for cancer treatment.
In conclusion, 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide is a promising small molecule inhibitor that has shown efficacy in preclinical models of cancer. Its mechanism of action involves the inhibition of specific kinases that are involved in the growth and spread of cancer cells. While there are limitations to its use, 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide represents a potential new avenue for the development of targeted cancer therapies.

Synthesis Methods

The synthesis of 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide involves a series of chemical reactions that are carried out in a laboratory setting. The process begins with the preparation of the starting materials, which are then subjected to various chemical transformations to produce the final product. The exact details of the synthesis method are proprietary information and have not been disclosed to the public.

Scientific Research Applications

3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide has been extensively studied in preclinical models of cancer, including both in vitro and in vivo studies. These studies have demonstrated that 3-chloro-N-{3-[(isopropylamino)carbonyl]phenyl}-1-benzothiophene-2-carboxamide is a potent inhibitor of several kinases that are known to be involved in the development and progression of cancer, including BTK, FLT3, and JAK3.